2-[4-[[4-[Bis(2-hydroxyethyl)amino]phenyl]-(4-chlorophenyl)methyl]-N-(2-hydroxyethyl)anilino]ethanol

• CAS No.: 342777-54-2
• Product Name: 2-[4-[[4-[Bis(2-hydroxyethyl)amino]phenyl]-(4-chlorophenyl)methyl]-N-(2-hydroxyethyl)anilino]ethanol
• Molecular Formula: C27H33ClN2O4
• Molecular Weight: 485 g/mol
• IUPAC Name: 2-[4-[[4-[bis(2-hydroxyethyl)amino]phenyl]-(4-chlorophenyl)methyl]-N-(2-hydroxyethyl)anilino]ethanol
• Standard InChI: InChI=1S/C27H33ClN2O4/c28-24-7-1-21(2-8-24)27(22-3-9-25(10-4-22)29(13-17-31)14-18-32)23-5-11-26(12-6-23)30(15-19-33)16-20-34/h1-12,27,31-34H,13-20H2
• Standard InChIKey: QCXQLSGBOUUVNH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)N(CCO)CCO)C3=CC=C(C=C3)Cl)N(CCO)CCO
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)N(CCO)CCO)C3=CC=C(C=C3)Cl)N(CCO)CCO
• Appearance: Solid powder
• Description: LM22B-10 is a TrkB and TrkC agonist. LM22B-10 exhibits neurotrophic activity (EC50 = 200-300 nM). LM22B-10 improves survival and increases neurite outgrowth in hippocampal cells in vitro. LM22B-10 increased cell survival and strongly accelerated neurite outgrowth, superseding the effects of brain-derived neurotrophic factor (BDNF), NT-3 or the two combined.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LM22B-10; LM22B 10; LM22B10; LM 22B10; LM-22B10; LM22B10
• Reference: 1: Zhang T, Liao JY, Yu L, Liu GS. Regulating effect of glycyrrhetinic acid on; 2: Yang T, Massa SM, Tran KC, Simmons DA, Rajadas J, Zeng AY, Jang T, Carsanaro
• PubChem Compound: 542158
• Last Modified: Nov 11 2021